2-(2-fluorophenoxy)-1-((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)ethanone

• IUPAC Name: 1-[3-(benzenesulfonyl)-8-azabicyclo[3.2.1]octan-8-yl]-2-(2-fluorophenoxy)ethanone
• InChI: InChI=1S/C21H22FNO4S/c22-19-8-4-5-9-20(19)27-14-21(24)23-15-10-11-16(23)13-18(12-15)28(25,26)17-6-2-1-3-7-17/h1-9,15-16,18H,10-14H2
• InChI Key: RKELPPNPZGQLDM-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC(CC1N2C(=O)COC3=CC=CC=C3F)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C21H22FNO4S
• Molecular Weight: 403.5 g/mol
• CAS No.: 1448051-32-8

Description

2-(2-fluorophenoxy)-1-((1R,5S)-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octan-8-yl)ethanone is a useful research compound. Its molecular formula is C21H22FNO4S and its molecular weight is 403.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Metabolites

• Synthesis of Brain Imaging Agents : This compound has been used in the synthesis of potential hydroxy metabolites of brain imaging agents (Andersen et al., 1997).
• Active Metabolite Synthesis : It is involved in the synthesis and stereochemical determination of active metabolites of potent inhibitors, like the PI3 kinase inhibitor PKI-179 (Chen et al., 2010).

Chemical Transformations and Reactions

• Atom-Transfer Radical Cyclizations : This compound is used in reactions like atom-transfer radical cyclizations to form 3-azabicyclo-[3.3.0]octanes (Flynn et al., 1992).
• Asymmetric Epoxidation of Alkenes : It acts as a catalyst in asymmetric epoxidation of alkenes (Klein & Roberts, 2002).
• 1,3-Dipolar Cycloadditions : Utilized in the study of stereo- and regiochemistry of 1,3-dipolar cycloadditions to bicyclic olefins (Taniguchi et al., 1978).

Crystallography and Structural Analysis

• Crystal Structure Studies : Its derivatives have been studied for crystal structure and configuration, such as in 6-Acetoxy-3-(4-methylphenylsulfonyloxy)tropane (Yang et al., 2008).

Medicinal Chemistry and Pharmacology

• Synthesis of Analgetic Agents : Involved in the synthesis of compounds for evaluating analgetic agonist-antagonist activity (Ong et al., 1978).
• Cocaine Abuse Treatment Agents : Utilized in the synthesis of site-specific cocaine abuse treatment agents (Kim et al., 2003).

Natural Products and Alkaloid Research

• Extraction and Characterization of Alkaloids : Extracted from plants like Rivea hypocrateriformis, and its structure elucidated for antihemolytic and cytotoxic activities (Godipurge et al., 2018).